(Z)-3-Iodo-3-phenylacrylic acid

• IUPAC Name: (Z)-3-iodo-3-phenylprop-2-enoic acid
• InChI: InChI=1S/C9H7IO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-6H,(H,11,12)/b8-6-
• InChI Key: HWVUIOWIVXHYHZ-VURMDHGXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC(=O)O)I
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C/C(=O)O)/I
• Molecular Formula: C9H7IO2
• DSSTOX Substance ID: DTXSID20901060
• Molecular Weight: 274.05 g/mol

Description

(Z)-3-Iodo-3-phenylacrylic acid, also known as IPAA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. The compound is a derivative of cinnamic acid, which is a common organic compound found in various plants. IPAA has been studied for its potential use in various fields, including medicinal chemistry, material science, and organic synthesis.

Scientific Research Applications

Hypervalent Iodine(III) Reagents Synthesis

(Z)-3-Iodo-3-phenylacrylic acid derivatives can be swiftly transformed into corresponding hypervalent iodine(III) reagents, which exhibit superior or similar reactivity compared to conventional hypervalent iodine(III) reagents. These reagents find applications in various chemical reactions due to their unique reactivity and selectivity (Shah et al., 2009).

Iodoamination of Se-substituted Allenes

This compound derivatives demonstrate Z-selectivity in the iodohydroxylation of Se-substituted allenes. This reaction leads to the formation of N-(3-organoseleno-2-iodo-2(Z)-propenyl)acetamides, showcasing the compound's utility in stereo-selective and regio-selective iodination and amination processes (Ma et al., 2003).

Synthesis of Natural and Unnatural Pyranones

This compound derivatives are used in the selective synthesis of 5,6-disubstituted 2(2H)-pyranones, a class of organic compounds with potential biological activities. These derivatives are key intermediates in the synthesis of various natural and unnatural pyranones, demonstrating the versatility of this compound in organic synthesis (Bellina et al., 2001).

Metal Complex Formation

This compound is involved in the formation of metal complexes. Studies focusing on the interaction of cinnamic acid (a compound related to this compound) with zinc, cadmium(II), and mercury(I) ions have provided insights into the electronic structure and reactivity of metal complexes. Such studies are essential for understanding the reactivity of these compounds and their potential applications in material science (Kalinowska et al., 2011).

Safety and Hazards

The safety data sheet for a related compound, Phenylacetyl chloride, indicates that it is corrosive to metals, causes severe skin burns and eye damage, and may cause respiratory irritation.